Cas no 1699334-57-0 (1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid
• CAS No: 1699334-57-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6147783
• PubChem ID: 103034795
• Update Time: 2025-06-10

1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid
• EN300-1847575
• 1699334-57-0

• Inchi： 1S/C10H18O3/c1-9(2,13-3)4-5-10(6-7-10)8(11)12/h4-7H2,1-3H3,(H,11,12)
• InChI Key： VKNUYMSSDNPXAR-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid

Professional Introduction to 1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic Acid (CAS No. 1699334-57-0)

1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid, with the CAS number 1699334-57-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by a cyclopropane ring, which is known for its unique structural properties and potential biological activities. The presence of both a 3-methoxy and 3-methylbutyl side chain adds to its complexity, making it a subject of interest for synthetic chemists and biologists alike.

The cyclopropane ring itself is a highly strained three-membered heterocycle, which often influences the reactivity and biological interactions of the molecule. This strain can lead to enhanced reactivity at certain positions, making cyclopropanes valuable scaffolds in drug design. The specific substitution pattern in 1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid imparts distinct electronic and steric properties that can be exploited for various applications, particularly in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from cyclopropane-containing molecules. The structural motif has shown promise in several areas, including anti-inflammatory, antimicrobial, and anticancer applications. For instance, studies have demonstrated that cyclopropanes can interfere with bacterial cell wall synthesis, making them potential candidates for novel antibiotics. Additionally, the unique electronic properties of the cyclopropane ring can be harnessed to develop more effective enzyme inhibitors.

The synthesis of 1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the 3-methoxy group and the 3-methylbutyl side chain requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions have been employed to facilitate these transformations, underscoring the importance of cutting-edge methodologies in the preparation of complex molecules.

The biological activity of 1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its potential as a modulator of various biological pathways, including those involved in pain perception and neuroinflammation. Preliminary findings suggest that this compound may exhibit analgesic properties by interacting with specific receptor targets in the central nervous system. Furthermore, its structural features make it a promising candidate for further derivatization to enhance potency and selectivity.

The pharmaceutical industry has shown keen interest in developing small molecules with cyclopropane cores due to their unique pharmacological profiles. Companies are investing heavily in research to identify new applications for these compounds, particularly in areas where existing treatments are limited or non-existent. The versatility of 1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid lies in its ability to be modified at multiple positions, allowing for the creation of a diverse library of derivatives with tailored biological activities.

In conclusion, 1-(3-methoxy-3-methylbutyl)cyclopropane-1-carboxylic acid (CAS No. 1699334-57-0) represents an exciting frontier in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for further exploration. As synthetic methodologies continue to advance, the accessibility of such complex molecules will increase, paving the way for innovative drug discovery efforts. The ongoing research into this compound underscores its significance as a building block for future therapeutic agents.